2-(Trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline
Overview
Description
2-(Trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline (TAI) is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. TAI is a heterocyclic compound that contains a tetrahydroisoquinoline ring system and a trifluoroacetyl group, which makes it a unique and valuable molecule for studying biological systems.
Scientific Research Applications
Synthesis of Enantiomers and Derivatives
Research has demonstrated the synthesis of enantiomers of 2-methyl-6-nitro-1,2,3,4-tetrahydroquinoline through kinetic resolution and regioselective nitration, utilizing a trifluoroacetyl protecting group (Gruzdev, Levit, Kodess, & Krasnov, 2012). Additionally, the Dakin–West reaction of N-acyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acids with trifluoroacetic anhydride has been studied, leading to unusual ring expansions and the formation of 3-benzazepine derivatives with a trifluoromethyl group (Kawase, 1992).
Chemical Reactions and Modifications
The oxidation of substrates with bis(trifluoroacetoxy)iodobenzene, followed by coupling with a nucleophile, is a method for preparing a series of 1-substituted 1,2,3,4-tetrahydroisoquinolines (Muramatsu, Nakano, & Li, 2014). The reaction of cyanoacetanilides with trifluoroacetic anhydride, leading to cyclization and the production of 4-hydroxy-3-trifluoroacetylquinolin-2(1H)-ones, showcases the increased nucleophilicity of CN groups due to trifluoroacetylation (Kobayashi, Katagiri, Azumaya, & Harayama, 2010).
Application in Drug Synthesis and Potential
The synthesis and evaluation of 1-aryltetrahydroisoquinoline alkaloid derivatives demonstrate their role in various diseases, with focus on reducing toxicity and increasing therapeutic margin. The reaction between 3,4-dimethoxyphenylethylamine and substituted benzaldehydes in trifluoroacetic acid is notable in this context (Azamatov et al., 2023).
Properties
IUPAC Name |
1-(3,4-dihydro-1H-isoquinolin-2-yl)-2,2,2-trifluoroethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO/c12-11(13,14)10(16)15-6-5-8-3-1-2-4-9(8)7-15/h1-4H,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVTYJMQWZHKOTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501189670 |
Source
|
| Record name | 1-(3,4-Dihydro-2(1H)-isoquinolinyl)-2,2,2-trifluoroethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501189670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
55649-51-9 |
Source
|
| Record name | 1-(3,4-Dihydro-2(1H)-isoquinolinyl)-2,2,2-trifluoroethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55649-51-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3,4-Dihydro-2(1H)-isoquinolinyl)-2,2,2-trifluoroethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501189670 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethanone, 1-(3,4-dihydro-2(1H)-isoquinolinyl)-2,2,2-trifluoro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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